Cas no 193021-78-2 (4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2h-pyran-4-carboxylic acid)

• Product Name: 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2h-pyran-4-carboxylic acid
• CAS No: 193021-78-2
• MF: C₁₉H₁₉ClO₄S
• MW: 378.869763612747
• MDL: MFCD22124570
• CID: 2156984
• PubChem ID: 10948873
• Update Time: 2025-05-22

4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2h-pyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2h-pyran-4-carboxylic acid
• 4-({[4-(4-Chlorophenoxy)phenyl]sulfanyl}methyl)tetrahydro-2H-pyra n-4-carboxylic acid
• CS-M1174
• 193021-78-2
• AKOS037649878
• QSJBEBMAIWSMAT-UHFFFAOYSA-N
• DB-099647
• 4-[4-(4-chlorophenoxy)phenylthiomethyl]tetrahydropyran-4-carboxylic acid
• 4-((4-(4-chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylicacid
• 4-[4-(4-chlorophenoxy)phenylthiomethyl]-tetrahydropyran-4-carboxylic acid
• 4-[[4-(4-chlorophenoxy)phenyl]sulfanylmethyl]oxane-4-carboxylic Acid
• SCHEMBL2409029
• 4-(((4-(4-chlorophenoxy)phenyl)thio)methyl)tetrahydro-2H-pyran-4-carboxylic acid
• CS-13817

• MDL： MFCD22124570
• Inchi： 1S/C19H19ClO4S/c20-14-1-3-15(4-2-14)24-16-5-7-17(8-6-16)25-13-19(18(21)22)9-11-23-12-10-19/h1-8H,9-13H2,(H,21,22)
• InChI Key： QSJBEBMAIWSMAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1)SCC1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 378.0692580g/mol
• Monoisotopic Mass: 378.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2h-pyran-4-carboxylic acid

4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic Acid (CAS No. 193021-78-2): A Comprehensive Overview

The compound 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid (CAS No. 193021-78-2) is a specialized chemical entity that has garnered attention in various research and industrial applications. This detailed exploration aims to shed light on its chemical properties, synthesis pathways, potential applications, and relevance in contemporary scientific discussions.

Chemically, 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid belongs to a class of organic compounds featuring a tetrahydro-2H-pyran ring, which is a saturated six-membered ring containing one oxygen atom. The presence of the 4-chlorophenoxy and phenylthio groups adds to its structural complexity and functional versatility. Researchers often investigate such compounds for their unique electronic and steric properties, which can be pivotal in designing novel materials or bioactive molecules.

The synthesis of 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid typically involves multi-step organic reactions, including etherification, thioether formation, and carboxylation. These processes require precise control over reaction conditions to ensure high yield and purity. Given the growing interest in sustainable chemistry, recent studies have explored greener synthetic routes, such as catalytic methods or solvent-free reactions, to produce this compound more efficiently.

One of the most intriguing aspects of 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid is its potential applications. While not a household name, this compound has been investigated in pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators. Its structural motifs, such as the tetrahydro-2H-pyran core, are common in drug design due to their favorable pharmacokinetic properties. Additionally, the 4-chlorophenoxy moiety is known to confer biological activity in certain contexts, making this compound a candidate for further medicinal chemistry studies.

Beyond pharmaceuticals, 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid may find use in material science. The combination of aromatic and aliphatic components in its structure could contribute to the development of advanced polymers or coatings with tailored properties. For instance, its potential as a building block for liquid crystals or photoresponsive materials is an area of ongoing research, aligning with the broader trend of smart materials innovation.

In the context of current scientific trends, 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid intersects with several hot topics. The rise of artificial intelligence (AI) in drug discovery has led to increased interest in structurally diverse compounds like this one, as AI algorithms can predict their bioactivity or optimize their synthesis. Moreover, the push for environmentally friendly chemicals has spurred investigations into the biodegradability and toxicity profile of such compounds, ensuring they meet modern safety standards.

From a commercial perspective, the demand for 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid remains niche but steady. Suppliers and manufacturers often highlight its high purity and custom synthesis capabilities to cater to research institutions and specialty chemical companies. Pricing and availability can vary based on scale and regional factors, but it is generally considered a high-value intermediate in fine chemical production.

For researchers and industry professionals seeking detailed information on 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid, reliable sources include chemical databases like SciFinder or Reaxys, which provide spectroscopic data, synthetic procedures, and safety information. Peer-reviewed journals and patents are also valuable resources for understanding its latest applications and modifications.

In conclusion, 4-((4-(4-Chlorophenoxy)phenylthio)methyl)tetrahydro-2H-pyran-4-carboxylic acid (CAS No. 193021-78-2) represents a fascinating example of how complex organic molecules can serve diverse scientific and industrial purposes. Its unique structure and potential functionalities make it a compound worth watching in the evolving landscape of chemical research and innovation.